N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C19H16N2O2S/c1-13(22)18-17(15-10-6-3-7-11-15)21-19(24-18)20-16(23)12-14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H,20,21,23)
• InChI Key: UAIIGCAMIDBYSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol
• CAS No.: 361159-65-1

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide is a useful research compound. Its molecular formula is C19H16N2O2S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Activities and Mechanisms

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide is a compound that falls within the class of thiazole derivatives, known for their wide range of pharmacological activities. Thiazole derivatives have been extensively studied for their potential therapeutic applications due to their presence in numerous biologically active compounds. These activities include antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. The diverse pharmacological properties of thiazole derivatives are attributed to their ability to interact with various biological targets, including enzymes, receptors, and DNA, thereby modulating different biochemical pathways. The specific applications and mechanisms of action of this compound, however, would require further detailed studies focusing on this compound to elucidate its exact role in therapeutic interventions and its potential benefits in clinical settings (Leoni, Locatelli, Morigi, & Rambaldi, 2014).